N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-6-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H16F3N3O2/c1-23-15(24)9-11-8-13(5-6-14(11)22-23)21-16(25)10-3-2-4-12(7-10)17(18,19)20/h2-4,7,9,13H,5-6,8H2,1H3,(H,21,25)
• InChI Key: VGTYAMRBSAOUHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C2CC(CCC2=N1)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H16F3N3O2
• Molecular Weight: 351.32 g/mol

Description

N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H16F3N3O2 and its molecular weight is 351.329. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Tissue Distribution

Researchers investigated the pharmacokinetics and tissue distribution of a novel compound, 3-((5-(6-methylpyridin-2-yl)-4-(quinoxalin-6-yl)-1H-imidazol-2-yl)methyl)benzamide (IN-1130). This compound, closely related to your query, was found to be a potential oral anti-fibrotic drug. It showed significant plasma half-lives in various animal models and high apparent permeability. Notably, the bioavailability of orally administered IN-1130 varied across species, and it was readily distributed into the liver, kidneys, and lungs. This suggests potential applications in treating fibrosis-related disorders (Kim et al., 2008).

Synthesis and Biological Activity of Pyrazolo[3,4-d]pyrimidine Ribonucleosides

The synthesis and biological activity of several 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides were explored. These compounds, including 6-azacadeguomycin, demonstrated significant activity against measles in vitro and moderate antitumor activity against leukemia, suggesting potential applications in antiviral and anticancer treatments (Petrie et al., 1985).

Inhibitory Activity on Tumor-associated Carbonic Anhydrase Isoforms

A study reported the inhibitory activity of 2-benzamido-N-(2-oxo-4-(methyl/trifluoromethyl)-2H-chromen-7-yl) benzamide 3a-f and substituted quinazolin-4(3H)-ones on tumor-associated hCA IX and XII isoforms. This research indicates potential for therapeutic applications in targeting specific cancer types (Bozdağ et al., 2017).

Antiarrhythmic Activity of N-(piperidylalkyl)trifluoroethoxybenzamides

A study on benzamides characterized by trifluoroethoxy ring substituents and a heterocyclic amide side chain revealed promising oral antiarrhythmic activity in mice. This research suggests potential use in developing antiarrhythmic drugs, with compounds like flecainide acetate showing significant efficacy (Banitt et al., 1977).

Synthesis and Anticancer Evaluation of Thiadiazol Benzamides

A study focusing on the synthesis of novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups showed promising anticancer activity against various human cancer cell lines. This research indicates potential applications in developing new anticancer agents (Tiwari et al., 2017).